Cas no 1805426-63-4 (5-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carbonyl chloride)

• Product Name: 5-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carbonyl chloride
• CAS No: 1805426-63-4
• MF: C₈H₂BrClF₂N₂O
• MW: 295.468086719513
• CID: 4859620
• Update Time: 2025-06-20

5-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carbonyl chloride

• Inchi： 1S/C8H2BrClF2N2O/c9-3-2-14-4(1-13)6(8(11)12)5(3)7(10)15/h2,8H
• InChI Key： OSDFXCAHHAQGEA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C#N)C(C(F)F)=C1C(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.7
• Topological Polar Surface Area: 53.8

Additional information on 5-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carbonyl chloride

Introduction to 5-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1805426-63-4)

5-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1805426-63-4) is a versatile and highly functionalized compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a cyano group, a difluoromethyl moiety, and a pyridine ring with a carbonyl chloride functional group. These features endow the compound with a wide range of chemical reactivity and potential applications in the development of novel pharmaceuticals and materials.

The bromine atom in 5-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carbonyl chloride serves as an excellent leaving group, making it highly reactive in various substitution reactions. This property is particularly useful in the synthesis of complex organic molecules, where the bromine can be readily replaced by other functional groups through nucleophilic substitution or cross-coupling reactions. Additionally, the cyano group is known for its ability to participate in various chemical transformations, such as reduction to an amine or hydrolysis to a carboxylic acid, which can further expand the synthetic utility of this compound.

The difluoromethyl moiety is another key feature of 5-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carbonyl chloride. Fluorinated compounds are of great interest in medicinal chemistry due to their unique biological properties, such as enhanced metabolic stability and improved binding affinity to biological targets. The presence of the difluoromethyl group can significantly influence the pharmacokinetic and pharmacodynamic properties of drug candidates, making this compound a valuable building block in the design of novel therapeutic agents.

The pyridine ring with a carbonyl chloride functional group adds further complexity and reactivity to 5-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carbonyl chloride. The pyridine ring is a common heterocyclic structure found in many biologically active molecules, and its presence can enhance the solubility and bioavailability of compounds. The carbonyl chloride group is highly reactive and can undergo nucleophilic acyl substitution reactions to form amides, esters, or other derivatives. This reactivity makes the compound an excellent starting material for the synthesis of a wide range of functionalized pyridines.

Recent research has highlighted the potential applications of 5-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carbonyl chloride in various areas of scientific inquiry. For instance, studies have shown that compounds containing similar structural motifs exhibit potent activity against various diseases, including cancer and infectious diseases. The ability to fine-tune the properties of these compounds through strategic modifications makes them attractive candidates for drug discovery programs.

In one notable study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives from 5-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carbonyl chloride and evaluated their biological activities. The results demonstrated that several derivatives exhibited significant antiproliferative activity against human cancer cell lines, suggesting their potential as lead compounds for further development into anticancer drugs. Another study focused on the use of this compound as an intermediate in the synthesis of novel antibiotics with broad-spectrum activity against multidrug-resistant bacteria.

The versatility of 5-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carbonyl chloride extends beyond its use in medicinal chemistry. In materials science, this compound can serve as a building block for the synthesis of advanced materials with unique properties, such as polymers with enhanced thermal stability or optical materials with tunable emission spectra. The combination of its reactivity and functional diversity makes it an attractive choice for researchers exploring new frontiers in materials science.

In conclusion, 5-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1805426-63-4) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features provide a robust platform for synthetic transformations and biological evaluations, making it an essential tool for chemists and pharmaceutical scientists working at the forefront of innovation.